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Compound of Interest

Compound Name: JJO-1

Cat. No.: B1672959 Get Quote

For research use only. Not for use in diagnostic procedures.

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution for JJO-1, a bi-quinoline that functions as an allosteric activator of AMP-activated

protein kinase (AMPK).[1] Accurate preparation of this stock solution is critical for ensuring

experimental reproducibility and obtaining reliable results in studies related to metabolic

diseases such as obesity and type 2 diabetes.[2]

Introduction
JJO-1 is a valuable research tool for investigating the AMPK signaling pathway. It allosterically

activates all AMPK αβγ isoforms, with the exception of those containing the γ3 subunit, in an

ATP-sensitive manner.[1] To facilitate its use in various in vitro and cell-based assays, a

consistently prepared and properly stored stock solution is essential. This protocol outlines the

necessary steps to achieve a stable and accurate JJO-1 stock solution.

Quantitative Data Summary
For accurate and reproducible experimental results, it is imperative to use precise

measurements when preparing the JJO-1 stock solution. The following table summarizes the

key quantitative data for JJO-1.
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Parameter Value Reference

CAS Number 16722-44-4 [1]

Molecular Formula C19H13N3 [1]

Molecular Weight 283.33 g/mol [1]

EC50 for AMPK activation 1.8 µM [2][3]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Stock

Concentration
10 mM - 50 mM

Short-term Storage 0 - 4°C (days to weeks) [1]

Long-term Storage -20°C (months to years) [1]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of JJO-1. The

concentration can be adjusted based on specific experimental needs by modifying the mass of

JJO-1 and the volume of the solvent accordingly.

Materials
JJO-1 powder (CAS: 16722-44-4)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure
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Pre-weighing Preparations:

Bring the JJO-1 powder and anhydrous DMSO to room temperature before opening to

prevent condensation.

Ensure the analytical balance is calibrated and level.

Calculating the Required Mass of JJO-1:

To prepare a 10 mM stock solution, the required mass of JJO-1 can be calculated using

the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 283.33 g/mol * 1000 mg/g = 2.83 mg

Weighing JJO-1:

Carefully weigh out the calculated amount of JJO-1 powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube or amber vial.

Dissolving JJO-1:

Add the desired volume of anhydrous DMSO to the tube containing the JJO-1 powder.

Vortex the solution thoroughly until the JJO-1 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary. Visually inspect

the solution to ensure no solid particles remain.

Aliquoting and Storage:

Once the JJO-1 is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile, light-protected (amber) microcentrifuge tubes or vials. This practice

minimizes contamination and degradation from repeated freeze-thaw cycles.

For short-term storage (days to weeks), store the aliquots at 0 - 4°C.[1]
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For long-term storage (months to years), store the aliquots at -20°C.[1]

Safety Precautions
JJO-1 is for research use only and is not intended for human or veterinary use.[1]

Standard laboratory safety practices should be followed, including the use of personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses.

Handle JJO-1 powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Dispose of waste according to institutional and local regulations.

Diagrams
Caption: Workflow for JJO-1 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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